Cas no 2229253-94-3 (2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229253-94-3
• MF: C₈H₇BrF₄N₂
• MW: 287.052194833755
• CID: 6321041
• PubChem ID: 165796593
• Update Time: 2025-11-01

2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• EN300-1951295
• 2229253-94-3

• Inchi： 1S/C8H7BrF4N2/c9-4-1-5(7(10)15-3-4)6(2-14)8(11,12)13/h1,3,6H,2,14H2
• InChI Key： MPNXGXJJWRZAFJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C(F)(F)F)CN)F

Computed Properties

• Exact Mass: 285.97287g/mol
• Monoisotopic Mass: 285.97287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine

Research Brief on 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS: 2229253-94-3)

In recent years, the compound 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS: 2229253-94-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and pyridine moieties, has shown promising potential in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies. Recent studies have optimized these synthetic routes to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The presence of the bromo and fluoro substituents on the pyridine ring enhances its reactivity, enabling its use as a versatile intermediate in medicinal chemistry.

From a biological perspective, this compound has demonstrated notable activity as a kinase inhibitor, particularly targeting tyrosine kinases involved in cancer progression. In vitro assays have revealed its ability to inhibit specific kinase pathways with high selectivity, suggesting its potential as a lead compound for anticancer drug development. Additionally, its trifluoromethyl group contributes to improved metabolic stability and membrane permeability, which are critical factors for CNS-targeted therapeutics.

Recent preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine. These studies highlight its favorable absorption and distribution profiles, as well as its ability to cross the blood-brain barrier—a key requirement for treating neurological disorders. However, further optimization is needed to address challenges such as potential off-target effects and metabolic clearance rates.

In conclusion, 2-(5-bromo-2-fluoropyridin-3-yl)-3,3,3-trifluoropropan-1-amine represents a promising candidate for drug development, with applications spanning oncology and CNS diseases. Ongoing research aims to refine its pharmacological properties and explore its therapeutic potential in greater depth. Future studies should focus on in vivo efficacy and safety assessments to advance this compound toward clinical trials.